Cas no 896297-06-6 (methyl 2-(3-methanesulfonylbenzamido)thiophene-3-carboxylate)

• Product Name: methyl 2-(3-methanesulfonylbenzamido)thiophene-3-carboxylate
• CAS No: 896297-06-6
• MF: C₁₄H₁₃NO₅S₂
• MW: 339.386721372604
• CID: 5969159
• PubChem ID: 7267134
• Update Time: 2025-06-08

methyl 2-(3-methanesulfonylbenzamido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-methanesulfonylbenzamido)thiophene-3-carboxylate
• methyl 2-[(3-methylsulfonylbenzoyl)amino]thiophene-3-carboxylate
• 896297-06-6
• HMS1656D10
• AKOS024660171
• methyl 2-(3-(methylsulfonyl)benzamido)thiophene-3-carboxylate
• F2557-0232

• Inchi： 1S/C14H13NO5S2/c1-20-14(17)11-6-7-21-13(11)15-12(16)9-4-3-5-10(8-9)22(2,18)19/h3-8H,1-2H3,(H,15,16)
• InChI Key： PFSHLMCFHHPBOU-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=CC(S(C)(=O)=O)=C2)SC=CC=1C(OC)=O

Computed Properties

• Exact Mass: 339.02351486g/mol
• Monoisotopic Mass: 339.02351486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on methyl 2-(3-methanesulfonylbenzamido)thiophene-3-carboxylate

Research Update on Methyl 2-(3-methanesulfonylbenzamido)thiophene-3-carboxylate (CAS: 896297-06-6)

Methyl 2-(3-methanesulfonylbenzamido)thiophene-3-carboxylate (CAS: 896297-06-6) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This thiophene-based derivative has shown promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, revealing its potential as a lead compound for further development.

The compound's mechanism of action appears to be related to its ability to modulate key signaling pathways involved in inflammation and cell proliferation. Structural analysis indicates that the methanesulfonyl and carboxamide groups play crucial roles in target binding, while the thiophene core contributes to the compound's stability and bioavailability. Several research groups have reported successful synthesis routes with improved yields and purity, addressing previous challenges in large-scale production.

In vitro studies have demonstrated significant inhibitory activity against specific protein kinases, with IC50 values in the low micromolar range. Particularly noteworthy is the compound's selectivity profile, showing preferential inhibition of certain kinase isoforms over others. This selectivity could potentially translate to reduced off-target effects in therapeutic applications. Molecular docking studies have provided insights into the binding interactions between the compound and its biological targets, supporting structure-activity relationship (SAR) analyses.

Recent preclinical evaluations have expanded the understanding of this compound's therapeutic potential. Animal models of inflammatory diseases have shown dose-dependent reductions in key inflammatory markers following administration of methyl 2-(3-methanesulfonylbenzamido)thiophene-3-carboxylate. Pharmacokinetic studies indicate reasonable oral bioavailability and favorable tissue distribution patterns, though further optimization may be required to improve metabolic stability.

The safety profile of this compound has been investigated through preliminary toxicity studies. Results suggest a relatively wide therapeutic window, with no significant adverse effects observed at pharmacologically relevant doses. However, comprehensive safety assessments including genotoxicity and long-term toxicity studies are still needed to fully characterize the compound's safety profile.

Current research directions include the development of structural analogs to enhance potency and selectivity, as well as formulation studies to improve drug delivery characteristics. Several pharmaceutical companies have expressed interest in this compound class, with some initiating patent filings for related derivatives. The growing body of research on methyl 2-(3-methanesulfonylbenzamido)thiophene-3-carboxylate positions it as a promising candidate for further development in targeted therapies for inflammatory and proliferative disorders.

Future research should focus on elucidating the compound's exact molecular targets and downstream effects, as well as exploring potential combination therapies. Clinical translation will require additional preclinical validation and the development of robust analytical methods for compound quantification in biological matrices. The continued investigation of this compound represents an exciting frontier in the development of novel small-molecule therapeutics.